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Compound of Interest

Compound Name: Arlasolve DMI

Cat. No.: B1218769 Get Quote

Essential Safety and Handling Guide for
Arlasolve DMI
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Arlasolve DMI (Dimethyl Isosorbide). Following these steps will

ensure safe laboratory practices and minimize risks.

Understanding the Hazards
Arlasolve DMI is generally not classified as a hazardous substance.[1] However, as with any

chemical, it is crucial to observe good industrial hygiene and safety practices.[2] Potential

hazards include mild skin and eye irritation.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure safety when handling

Arlasolve DMI.

Eye and Face Protection:

Wear chemical safety goggles with side shields to protect against splashes.[1]
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It is recommended that an eye wash station be readily available in the work area.[1]

Skin Protection:

Gloves: Protective gloves should be worn, especially for prolonged or repeated contact.[2]

While specific breakthrough time data for Arlasolve DMI is not readily available, nitrile

gloves are generally recommended for handling solvents in a laboratory setting.[3][4][5]

Always inspect gloves for any signs of degradation or puncture before use.

Lab Coat: A standard laboratory coat should be worn to protect street clothing and provide

an additional layer of protection.

For situations with a higher risk of splashing, consider wearing an impervious apron.

Respiratory Protection:

Under normal conditions with adequate general ventilation, respiratory protection is not

typically required.[1][2]

If mists are generated, a NIOSH/MSHA-approved respirator should be worn.[1]

Qualitative Glove Selection Guide

Since quantitative breakthrough data is not available, this table provides a qualitative

recommendation for glove selection based on general solvent resistance.

Glove Material
Recommendation for
Incidental Contact (Splash)

Recommendation for
Prolonged Contact

Nitrile Recommended
Recommended, but change

gloves frequently.

Neoprene Acceptable Consider for extended use.

Butyl Rubber Acceptable Consider for extended use.

Latex

Not Recommended due to

potential for allergies and

lower chemical resistance.

Not Recommended
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Disclaimer:This table is for guidance only. It is crucial to consult the glove manufacturer's

specific chemical resistance data. If not available, it is advisable to conduct your own testing.

Experimental Protocol: Safe Handling and Disposal
Handling Procedure:

Preparation: Before handling Arlasolve DMI, ensure you are wearing the appropriate PPE

as outlined above (safety goggles, gloves, lab coat).

Ventilation: Work in a well-ventilated area. General mechanical ventilation is usually

sufficient.[1]

Dispensing: When transferring Arlasolve DMI, do so carefully to avoid splashing. Keep

containers tightly closed when not in use.[1][2]

Hygiene: After handling, wash your hands thoroughly with soap and water.[6] Contaminated

clothing should be laundered before reuse.[1]

Spill Cleanup Protocol:

Evacuate: If a large spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the spill.[6]

Collection: Carefully scoop or sweep up the absorbed material and place it into a suitable,

labeled container for chemical waste.[6]

Decontamination: Clean the spill area with soap and water.

Disposal Plan:

Product: Dispose of unused Arlasolve DMI in accordance with local, state, and federal

regulations. Do not pour down the drain.
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Contaminated Materials: Absorbent materials used for spills and any contaminated PPE

(e.g., gloves) should be placed in a sealed, labeled container and disposed of as chemical

waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected for disposal as chemical waste. The empty container can then be disposed

of or recycled according to your institution's guidelines.

Workflow for PPE Selection
The following diagram illustrates the logical steps for selecting the appropriate PPE when

working with Arlasolve DMI.
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Arlasolve DMI: PPE Selection Workflow

Start: Task involving
Arlasolve DMI

Assess Task:
- Quantity
- Duration

- Potential for splash/mist

Eye Protection:
Wear chemical safety goggles

with side shields.

Skin Protection:
Wear lab coat and gloves.

Is there a risk of
generating mists?

Proceed with task
following safe handling

procedures.

Respiratory Protection:
Use NIOSH/MSHA-approved

respirator.

Yes

No additional respiratory
protection needed.

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling Arlasolve DMI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1218769?utm_src=pdf-custom-synthesis
https://manuals.plus/m/bd814e47703c715f4d27b38f8cb625099d7580487cd06f3f03630b9dfad1a8cb
https://safety365.sevron.co.uk/substances/accessSDS/SDS-17262-5711d33b9faca5.55825224
https://sgnitrilegloves.com/nitrile-glove-chemical-resistance-guide/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.soscleanroom.com/blog/nitrile-gloves-and-their-chemical-resistance/
https://static.cymitquimica.com/products/54/pdf/sds-OR62169.pdf
https://www.benchchem.com/product/b1218769#personal-protective-equipment-for-handling-arlasolve-dmi
https://www.benchchem.com/product/b1218769#personal-protective-equipment-for-handling-arlasolve-dmi
https://www.benchchem.com/product/b1218769#personal-protective-equipment-for-handling-arlasolve-dmi
https://www.benchchem.com/product/b1218769#personal-protective-equipment-for-handling-arlasolve-dmi
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218769?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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